Cas no 103554-44-5 (9(10H)-Acridinone,2-(1,1-dimethylethyl)-)

• Product Name: 9(10H)-Acridinone,2-(1,1-dimethylethyl)-
• CAS No: 103554-44-5
• MF: C₁₇H₁₇NO
• MW: 251.322984457016
• CID: 219571
• PubChem ID: 190551
• Update Time: 2025-11-06

9(10H)-Acridinone,2-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 9(10H)-Acridinone,2-(1,1-dimethylethyl)-
• 2-tert-butyl-10H-acridin-9-one
• 9(10h)-acridinone, 2-(1,1-dimethylethyl)-
• 103554-44-5
• DTXSID90145898
• SY326498
• 2-tert-Butylacridone
• AT36750
• 2-(tert-Butyl)acridin-9(10H)-one

• Inchi： 1S/C17H17NO/c1-17(2,3)11-8-9-15-13(10-11)16(19)12-6-4-5-7-14(12)18-15/h4-10H,1-3H3,(H,18,19)
• InChI Key： VOINWHIUZQDKGL-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2NC2C=CC(=CC=21)C(C)(C)C

Computed Properties

• Exact Mass: 251.13111
• Monoisotopic Mass: 251.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1

Additional information on 9(10H)-Acridinone,2-(1,1-dimethylethyl)-

Comprehensive Overview of 9(10H)-Acridinone, 2-(1,1-dimethylethyl)- (CAS No. 103554-44-5)

9(10H)-Acridinone, 2-(1,1-dimethylethyl)- (CAS No. 103554-44-5) is a specialized organic compound belonging to the acridinone family, which has garnered significant attention in pharmaceutical and material science research. This compound features a unique tert-butyl substitution at the 2-position of the acridinone core, enhancing its stability and potential applications. Researchers are increasingly exploring its role in fluorescence labeling, bioimaging, and as a precursor for heterocyclic synthesis, aligning with the growing demand for advanced molecular probes and functional materials.

The structural uniqueness of 9(10H)-Acridinone, 2-(1,1-dimethylethyl)- makes it a subject of interest in drug discovery and medicinal chemistry. Its acridinone scaffold is known for intercalating with DNA, suggesting potential applications in anticancer and antimicrobial therapies. Recent studies highlight its utility in designing small-molecule inhibitors targeting enzymes like kinases and topoisomerases, which are critical in cancer research. This aligns with the trending focus on precision medicine and targeted therapies, where such compounds play a pivotal role.

In the realm of material science, 9(10H)-Acridinone, 2-(1,1-dimethylethyl)- exhibits promising photophysical properties, including tunable fluorescence emission and high quantum yield. These traits make it suitable for developing OLEDs (organic light-emitting diodes) and sensors for environmental monitoring. With the rise of green chemistry, researchers are also investigating its synthesis via catalyst-free or solvent-free methods to reduce ecological footprints—a topic frequently searched in sustainable chemistry forums.

Another hot topic tied to this compound is its potential in neurodegenerative disease research. The acridinone core’s ability to cross the blood-brain barrier has sparked interest in its use for Alzheimer’s and Parkinson’s drug development. Searches for "acridinone derivatives in neurology" have surged, reflecting the public’s focus on brain health innovations. Additionally, its antioxidant properties are being studied for anti-aging formulations, tapping into the booming cosmeceutical market.

From a technical perspective, the synthesis of 9(10H)-Acridinone, 2-(1,1-dimethylethyl)- often involves cyclization reactions of anthranilic acid derivatives or Ullmann-type couplings. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for purity verification—a detail highly relevant to quality control discussions in pharmaceutical manufacturing. These keywords are frequently queried by professionals seeking analytical method validation protocols.

In summary, 9(10H)-Acridinone, 2-(1,1-dimethylethyl)- (CAS No. 103554-44-5) bridges multiple disciplines, from drug design to advanced materials. Its versatility addresses contemporary challenges in healthcare, sustainability, and technology, making it a compound of enduring relevance. As research evolves, so does its potential to answer pressing questions in life sciences and industrial applications.